Cas no 52196-13-1 (2-(1H-pyrrol-2-yl)piperidine)

• Product Name: 2-(1H-pyrrol-2-yl)piperidine
• CAS No: 52196-13-1
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6221546
• PubChem ID: 591411
• Update Time: 2025-10-30

2-(1H-pyrrol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-2-yl)piperidine
• 52196-13-1
• EN300-1826949
• AKOS006367777
• 2-(1H-Pyrrol-2-yl)piperidine #
• HGYGSCWXJYCFGC-UHFFFAOYSA-N
• Piperidine, 2-(1H-pyrrol-2-yl)-

• Inchi： 1S/C9H14N2/c1-2-6-10-8(4-1)9-5-3-7-11-9/h3,5,7-8,10-11H,1-2,4,6H2
• InChI Key： HGYGSCWXJYCFGC-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=CN1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1H-pyrrol-2-yl)piperidine

Professional Introduction to 2-(1H-pyrrol-2-yl)piperidine (CAS No. 52196-13-1)

2-(1H-pyrrol-2-yl)piperidine, a compound with the chemical identifier CAS No. 52196-13-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and utility in the synthesis of various pharmacologically active agents. The presence of a pyrrole ring fused with a piperidine moiety makes this molecule particularly intriguing from a structural and functional perspective.

The structural framework of 2-(1H-pyrrol-2-yl)piperidine consists of a six-membered nitrogen-containing heterocycle (pyrrole) linked to a saturated six-membered nitrogen-containing ring (piperidine). This unique arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in drug design. The nitrogen atoms in both rings contribute to the compound's overall basicity, making it a potential candidate for interactions with acidic biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(1H-pyrrol-2-yl)piperidine and its derivatives. The pyrrolopiperidine scaffold has been identified as a promising motif in the development of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(1H-pyrrol-2-yl)piperidine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this scaffold have been investigated for their potential as serotonin receptor modulators, which could have therapeutic implications in conditions such as depression and anxiety.

Recent studies have also highlighted the importance of 2-(1H-pyrrol-2-yl)piperidine in the development of antiviral agents. The unique structural features of this compound allow it to interact with viral proteins and enzymes, potentially inhibiting viral replication. This has led to its exploration as a component in drug candidates designed to combat emerging viral infections. The versatility of this scaffold in different pharmacological contexts underscores its significance in medicinal chemistry.

The synthesis of 2-(1H-pyrrol-2-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 2-(1H-pyrrol-2-yl)piperidine has shown promise in materials science. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies. The interdisciplinary nature of this research highlights the broad utility of this compound beyond traditional pharmaceuticals.

The future prospects for 2-(1H-pyrrol-2-yl)piperidine are vast, with ongoing research aimed at uncovering new biological activities and optimizing its therapeutic potential. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like 2-(1H-pyrrol-2-yl)piperidine will undoubtedly play a crucial role in shaping the future of drug discovery and development.